2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide

• IUPAC Name: 2-(4-formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H28N2O4/c23-14-17-4-6-18(7-5-17)26-15-19(24)21-16-20(8-12-25-13-9-20)22-10-2-1-3-11-22/h4-7,14H,1-3,8-13,15-16H2,(H,21,24)
• InChI Key: SZJCZWGPAHTGBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCOCC2)CNC(=O)COC3=CC=C(C=C3)C=O
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide, also known as FPOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. FPOA is a white crystalline powder that has a molecular weight of 393.48 g/mol and a chemical formula of C20H25N3O4.

Mechanism of Action

The mechanism of action of 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide is not yet fully understood, but it is believed to involve the formation of covalent bonds with specific amino acid residues in the target protein. This binding disrupts the protein-protein interaction, leading to changes in cellular signaling pathways and downstream effects.
Biochemical and Physiological Effects:
2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of specific protein-protein interactions, modulation of cellular signaling pathways, and induction of apoptosis in cancer cells. However, the exact effects of 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide on different cell types and tissues are still being investigated.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide in laboratory experiments is its high selectivity for specific proteins, which allows for precise targeting and manipulation of cellular pathways. However, 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide also has some limitations, including its complex synthesis process, low solubility, and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide, including exploring its potential as a therapeutic agent for the treatment of cancer and other diseases, developing more efficient synthesis methods, and investigating its interactions with different proteins and cellular pathways. Additionally, further research is needed to elucidate the exact mechanism of action of 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide and its effects on different cell types and tissues.
In conclusion, 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide is a synthetic compound that has shown great potential for various applications in scientific research. Its high selectivity for specific proteins and its ability to modulate cellular signaling pathways make it a valuable tool for studying protein-protein interactions and identifying new therapeutic targets. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide involves a multi-step process that includes the reaction of 4-formylphenol with piperidine and oxanamide to form the intermediate product, which is then further reacted with acetic anhydride to produce the final product. The synthesis of 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide is a complex process that requires specialized equipment and expertise, making it challenging to scale up for industrial production.

Scientific Research Applications

2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a chemical probe for studying protein-protein interactions. 2-(4-Formylphenoxy)-N-[(4-piperidin-1-yloxan-4-yl)methyl]acetamide has been shown to selectively bind to specific proteins, making it a useful tool for identifying and characterizing protein complexes and pathways.